Cas no 13316-12-6 (7-chloro-[1,3]thiazolo[5,4-d]pyrimidine)

• Product Name: 7-chloro-[1,3]thiazolo[5,4-d]pyrimidine
• CAS No: 13316-12-6
• MF: C₅H₂ClN₃S
• MW: 171.607477664948
• MDL: MFCD16657018
• CID: 230758
• PubChem ID: 263007
• Update Time: 2025-04-19

7-chloro-[1,3]thiazolo[5,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-Chlorothiazolo[5,4-d]pyrimidine
• 5-chloro-9-thia-2,4,7-triazabicyclo[4.3.0]nona-2,4,7,10-tetraene
• Thiazolo[5,4-d]pyrimidine, 7-chloro-
• 7-chloro-[1,3]thiazolo[5,4-d]pyrimidine
• HGYFXAHDBRHZGF-UHFFFAOYSA-N
• 7-Chloro[1,3]thiazolo[5,4-d]pyrimidine
• NSC97156
• C5H2ClN3S
• Thiazolo[5, 7-chloro-
• 7-Chlorothiazolo-[5,4-d]pyrimidine
• 7-chloro-thiazolo[5,4-d]pyrimidine
• SB10978
• RP23399
• SY103082
• EN300-250023
• Z1255418074
• BS-14911
• J-519228
• FT-0697564
• SCHEMBL1851192
• 7-Chloro[1,3]thiazolo[5,4-d]pyrimidine #
• MFCD16657018
• DTXSID30294576
• 13316-12-6
• A806572
• NSC-97156
• 7-CHLOROTHIAZOLO[5 pound not4-D]PYRIMIDINE
• AMY15994
• AKOS015920299
• CS-W008614

• MDL： MFCD16657018
• Inchi： 1S/C5H2ClN3S/c6-4-3-5(8-1-7-4)10-2-9-3/h1-2H
• InChI Key： HGYFXAHDBRHZGF-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)SC=N2

Computed Properties

• Exact Mass: 170.96600
• Monoisotopic Mass: 170.966
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.9
• XLogP3: 2

Experimental Properties

• Density: 1.639
• Melting Point: 152-154 ºC
• Boiling Point: 295 ºC
• Flash Point: 132 ºC
• Refractive Index: 1.727
• PSA: 66.91000
• LogP: 1.73970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds 1,3-thiazolo[5,4-d]pyrimidines